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Compound of Interest

Compound Name: Apixaban-13C,d3

Cat. No.: B590848

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock and working solutions
of Apixaban-13C,d3, a stable isotope-labeled internal standard crucial for the accurate
guantification of Apixaban in various biological matrices. The following procedures are
designed to ensure solution accuracy, stability, and suitability for use in analytical methods
such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Apixaban is an orally bioavailable, selective, and direct inhibitor of Factor Xa, a critical enzyme
in the blood coagulation cascade. For pharmacokinetic, pharmacodynamic, and toxicological
studies, precise measurement of Apixaban concentrations is essential. Apixaban-13C,d3
serves as an ideal internal standard for mass spectrometry-based quantification due to its
similar chemical and physical properties to the unlabeled drug, with a distinct mass-to-charge
ratio.[1][2][3] Proper preparation of stock and working solutions of this internal standard is the
first and a critical step in developing robust and reliable bioanalytical methods.

Quantitative Data Summary

The following tables summarize key quantitative information for the preparation of Apixaban-
13C,d3 solutions.

Table 1: Solubility of Apixaban-13C,d3
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Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) 5 mg/mL [1]
Dimethylformamide (DMF) 3 mg/mL [1]
Methanol Slightly Soluble [1]
100% Methanol Used for 1 mg/mL stock [4]

Table 2: Storage and Stability of Apixaban-13C,d3 Solutions

Storage Condition Duration Reference
-20°C (Solid) > 4 years [1]
+4°C (Solid) Not specified [5]
-80°C (Stock Solution) 6 months [2]
-20°C (Stock Solution) 1 month [2]
Room Temperature (Stock) 24 hours [6]

Table 3: Example Concentrations for Stock and Working Solutions

Solvent/Diluen

Solution Type Analyte Concentration ¢ Reference
Stock Solution Apixaban-13C,d3 1 mg/mL 100% Methanol [4]
Working Solution  Apixaban-13C,d3 1 pg/mL Methanol [4]
Calibration ) 1.0-301.52

Apixaban Plasma [6]
Standards ng/mL
Quality Control ) 1.0-246.31

Apixaban Plasma [6]
(QC) ng/mL

Experimental Protocols
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Materials and Reagents

e Apixaban-13C,d3 (solid, purity >95%)[5]

e Dimethyl Sulfoxide (DMSO), analytical grade
e Methanol, LC-MS grade

o Deionized water, 18.2 MQ-cm

o Calibrated analytical balance

e Volumetric flasks (Class A)

o Pipettes (calibrated)

» Vortex mixer

» Sonicator

o Cryo-storage vials

Preparation of Apixaban-13C,d3 Stock Solution (1
mg/mL)

o Equilibration: Allow the vial containing solid Apixaban-13C,d3 to equilibrate to room
temperature before opening to prevent condensation.

e Weighing: Accurately weigh a suitable amount of Apixaban-13C,d3 (e.g., 1 mg) using a
calibrated analytical balance.

» Dissolution: Transfer the weighed solid to a Class A volumetric flask. Add a small amount of
DMSO (e.g., ~50% of the final volume) to dissolve the solid completely. Gentle vortexing or
sonication can be used to aid dissolution.

 Dilution: Once fully dissolved, bring the solution to the final volume with methanol. For
example, for a 1 mg/mL solution, if 1 mg of solid was weighed, the final volume would be 1
mL.
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» Homogenization: Cap the flask and invert it multiple times to ensure the solution is
homogeneous.

» Aliquoting and Storage: Aliquot the stock solution into clearly labeled cryo-storage vials to
minimize freeze-thaw cycles.[2] Store the aliquots at -80°C for up to 6 months or at -20°C for
up to 1 month.[2]

Preparation of Apixaban-13C,d3 Working Solutions

Working solutions are prepared by diluting the stock solution to a desired concentration. The
final concentration will depend on the specific requirements of the analytical method.

e Thawing: Thaw a single aliquot of the stock solution at room temperature.

 Dilution Calculation: Calculate the volume of the stock solution required to prepare the
desired concentration of the working solution. For example, to prepare 10 mL of a 1 pg/mL
working solution from a 1 mg/mL stock solution:

o (I mg/mL) *V1=(1pug/mL) * (10 mL)
o (1000 pg/mL) *V1 =10 ug
o V1=0.01 mLor10 pL

o Preparation: Using a calibrated pipette, transfer the calculated volume of the stock solution
into a Class A volumetric flask.

 Dilution: Add the appropriate diluent (typically methanol or a mobile phase component) to the
flask to reach the final desired volume.

e Homogenization: Cap the flask and mix thoroughly by inverting.

o Storage: Working solutions should be prepared fresh daily. If storage is necessary, it should
be at 2-8°C for a limited period, and stability should be verified.

Experimental Workflow Diagram
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The following diagram illustrates the key steps in the preparation of Apixaban-13C,d3 stock
and working solutions.

Stock Solution Preparation

1. Weigh Apixaban-13C,d3

:

2. Dissolve in DMSO

:

3. Dilute to final volume
with Methanol

:

4. Aliquot and Store
(-20°C or -80°C)

Working Solut$n Preparation

5. Thaw Stock Solution

:

6. Dilute Stock Solution
with appropriate solvent

:

7. Use for analysis
(e.g., spiking into samples)

Click to download full resolution via product page

Caption: Workflow for Apixaban-13C,d3 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b590848?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/25034/apixaban-13c-d3
https://www.medchemexpress.com/apixaban-13c-d3.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB12647466_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989270/
https://www.lgcstandards.com/PL/en/Apixaban-13C-d3/p/TRC-A726702
https://www.japsonline.com/admin/php/uploads/2220_pdf.pdf
https://www.benchchem.com/product/b590848#preparation-of-apixaban-13c-d3-stock-and-working-solutions
https://www.benchchem.com/product/b590848#preparation-of-apixaban-13c-d3-stock-and-working-solutions
https://www.benchchem.com/product/b590848#preparation-of-apixaban-13c-d3-stock-and-working-solutions
https://www.benchchem.com/product/b590848#preparation-of-apixaban-13c-d3-stock-and-working-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590848?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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